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Compound of Interest

Compound Name:
(S)-(+)-2-Chlorophenylglycine

methyl ester tartrate

CAS No.: 141109-15-1

Cat. No.: B579890

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Optically pure 2-chlorophenylglycine and its derivatives are crucial chiral building blocks in the

synthesis of various pharmaceuticals, most notably the antiplatelet agent Clopidogrel.

Enzymatic kinetic resolution (EKR) offers a highly efficient and environmentally benign

alternative to traditional chemical resolution methods for obtaining the desired enantiomers of

2-chlorophenylglycine esters. This document provides detailed application notes and protocols

for the enzymatic resolution of 2-chlorophenylglycine esters, focusing on the use of lipases and

penicillin G acylase.

Principle of Enzymatic Kinetic Resolution
Enzymatic kinetic resolution is based on the principle that the two enantiomers of a racemic

mixture react at different rates in the presence of a chiral catalyst, in this case, an enzyme.[1]

The enzyme selectively catalyzes the transformation of one enantiomer, leaving the other

enantiomer unreacted. This results in a mixture of the unreacted, enantiomerically enriched
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substrate and the product, which can then be separated. For the resolution of 2-

chlorophenylglycine esters, this typically involves the enantioselective hydrolysis of the ester to

the corresponding carboxylic acid.

Key Enzymes and Their Applications
Two main classes of enzymes have demonstrated high efficacy in the resolution of 2-

chlorophenylglycine derivatives: lipases and penicillin G acylase.

Lipases: These enzymes catalyze the hydrolysis of esters.[2][3] In the context of 2-

chlorophenylglycine esters, lipases can selectively hydrolyze one enantiomer of the racemic

ester, yielding the corresponding enantiopure carboxylic acid and the unreacted, enantiopure

ester. Various lipases, such as those from Candida rugosa, Pseudomonas cepacia, and

Thermomyces lanuginosus, have been successfully employed for the kinetic resolution of a

wide range of amino acid esters.[4][5] The choice of lipase can significantly impact the

enantioselectivity and reaction rate.[6]

Penicillin G Acylase (PGA): While traditionally used for the hydrolysis of penicillin G, PGA has

also been shown to be a versatile enzyme for the resolution of N-acylated amino acids.[7][8]

For the resolution of 2-chlorophenylglycine, the racemic amino acid is first N-acylated (e.g.,

with a phenylacetyl group). The immobilized PGA then selectively hydrolyzes the N-acyl group

of one enantiomer, yielding the free amino acid and the unreacted N-acyl amino acid.[7]

Data Presentation: Comparison of Enzymatic
Resolution Methods
The following tables summarize quantitative data from various studies on the enzymatic

resolution of 2-chlorophenylglycine and related derivatives.

Table 1: Resolution of N-Phenylacetyl-2-chlorophenylglycine using Immobilized Penicillin G

Acylase
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Parameter Value Reference

Enzyme
Immobilized Penicillin G

Acylase (PGA)
[7]

Substrate
Racemic N-phenylacetyl-2-

chlorophenylglycine
[7]

Product (S)-(+)-2-Chlorophenylglycine [7]

Optimal pH 8.0 [7]

Optimal Temperature 50 °C [7]

Enantiomeric Excess (e.e.) of

Product
>97% [7]

Productivity in a Recirculating

Packed Bed Reactor
1.2 g/L/h [7]

Table 2: General Performance of Lipases in the Kinetic Resolution of Amino Acid Esters

Lipase Source Substrate Type
Typical
Enantioselectivity
(E-value)

Reference

Pseudomonas

cepacia (Amano PS)

Various amino acid

esters
High [4][5]

Candida antarctica

Lipase B (CALB)

Various esters,

including amino acid

derivatives

Very High (>200 in

some cases)
[6][9]

Candida rugosa

Racemic Naproxen

methyl ester, FOP

acetates

High [5]

Rhizopus sp.

D,L-

Homophenylalanine

methyl ester

Moderate to High [4]
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Experimental Protocols
Protocol 1: Kinetic Resolution of N-Phenylacetyl-2-
chlorophenylglycine using Immobilized Penicillin G
Acylase
This protocol is adapted from studies on the efficient production of (S)-(+)-2-

chlorophenylglycine.[7]

1. Materials:

Racemic N-phenylacetyl-2-chlorophenylglycine

Immobilized Penicillin G Acylase (PGA)

Phosphate buffer (0.1 M, pH 8.0)

Hydrochloric acid (1 M)

Ethyl acetate

Sodium sulfate (anhydrous)

Recirculating Packed Bed Reactor (RPBR) or a stirred-tank reactor

2. Enzyme Immobilization:

Penicillin G acylase can be immobilized on various supports such as agarose gels or

polymethacrylamide beads.[10][11] A common method involves covalent attachment to an

epoxy-activated support. For detailed immobilization protocols, refer to specialized literature.

[12]

3. Enzymatic Resolution Reaction:

Prepare a solution of racemic N-phenylacetyl-2-chlorophenylglycine in 0.1 M phosphate

buffer (pH 8.0) at a desired concentration (e.g., 80 mM).[7]
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Introduce the substrate solution and the immobilized PGA into the reactor. The enzyme

loading will depend on the activity of the immobilized preparation.

Maintain the reaction temperature at 50 °C with constant stirring or circulation.[7]

Monitor the progress of the reaction by taking samples at regular intervals and analyzing the

conversion and enantiomeric excess.

4. Work-up and Product Isolation:

Once the desired conversion is reached (typically around 50% for optimal resolution), stop

the reaction by filtering off the immobilized enzyme. The enzyme can be washed and reused.

Acidify the reaction mixture to a pH of approximately 2 with 1 M HCl to precipitate the

unreacted (R)-N-phenylacetyl-2-chlorophenylglycine.

Filter the mixture to isolate the (R)-N-phenylacetyl-2-chlorophenylglycine.

The filtrate contains the desired (S)-(+)-2-chlorophenylglycine. This can be further purified by

crystallization or other chromatographic techniques.

Alternatively, the aqueous solution can be extracted with an organic solvent like ethyl acetate

to separate the product from the remaining substrate.

5. Racemization of the Unwanted Enantiomer:

The recovered (R)-N-phenylacetyl-2-chlorophenylglycine can be racemized by heating in an

appropriate solvent, allowing for its recycling in subsequent resolution batches.[7]

Protocol 2: General Screening Protocol for Lipase-
Catalyzed Resolution of 2-Chlorophenylglycine Methyl
Ester
This protocol provides a general framework for screening different lipases to find the optimal

catalyst for the resolution of 2-chlorophenylglycine methyl ester.

1. Materials:
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Racemic 2-chlorophenylglycine methyl ester

A selection of commercially available lipases (e.g., from Pseudomonas cepacia, Candida

antarctica B, Candida rugosa)

Phosphate buffer (0.1 M, various pH values for screening, e.g., 6.0, 7.0, 8.0)

Organic co-solvents (e.g., tert-butanol, diisopropyl ether - DIPE)

Vinyl acetate (for transesterification reactions)

Molecular sieves (for non-aqueous reactions)

Ethyl acetate

Brine solution

Sodium sulfate (anhydrous)

2. Screening of Lipases and Conditions (Hydrolysis):

In separate vials, dissolve a small amount of racemic 2-chlorophenylglycine methyl ester in a

buffer/organic co-solvent mixture (e.g., 9:1 buffer:co-solvent).

Add a different lipase to each vial (e.g., 10-50 mg of lipase per 100 mg of substrate).

Incubate the vials at a controlled temperature (e.g., 30-40 °C) with shaking.

Monitor the reaction progress by taking samples at different time points (e.g., 4, 8, 24, 48

hours).

Analyze the samples for conversion and enantiomeric excess of both the remaining ester

and the formed acid.

3. Screening of Lipases and Conditions (Transesterification):

In separate vials, dissolve racemic 2-chlorophenylglycine methyl ester and an acyl donor

(e.g., vinyl acetate) in an anhydrous organic solvent (e.g., toluene, hexane).
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Add molecular sieves to remove any traces of water.

Add a different lipase to each vial.

Incubate and monitor the reaction as described for hydrolysis.

4. Work-up and Analysis:

For each sample, quench the reaction by filtering off the enzyme.

Extract the mixture with an organic solvent (e.g., ethyl acetate).

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure.

Determine the conversion and enantiomeric excess of the substrate and product using chiral

HPLC or GC.

Analytical Methods for Determining Enantiomeric
Excess (e.e.)
Accurate determination of enantiomeric excess is crucial for evaluating the success of the

resolution. The most common techniques include:

Chiral High-Performance Liquid Chromatography (HPLC): This is the most widely used

method for separating and quantifying enantiomers. A chiral stationary phase (CSP) is used

to achieve separation. The ratio of the peak areas of the two enantiomers directly gives the

enantiomeric excess.[13]

Chiral Gas Chromatography (GC): Similar to HPLC, but used for volatile compounds. The

analytes are often derivatized to increase their volatility.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Using a chiral solvating agent or a chiral

derivatizing agent, it is possible to induce a chemical shift difference between the signals of

the two enantiomers in the NMR spectrum. The integration of these signals allows for the

determination of the e.e.[14]
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Caption: Workflow for Lipase-Catalyzed Kinetic Resolution.
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Caption: Workflow for PGA-Catalyzed Resolution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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enzymatic-resolution-of-2-chlorophenylglycine-esters]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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